2,3-difluoro-N-[1-(2-methanesulfonamidophenyl)ethyl]pyridine-4-carboxamide

• IUPAC Name: 2,3-difluoro-N-[1-[2-(methanesulfonamido)phenyl]ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H15F2N3O3S/c1-9(10-5-3-4-6-12(10)20-24(2,22)23)19-15(21)11-7-8-18-14(17)13(11)16/h3-9,20H,1-2H3,(H,19,21)
• InChI Key: NSCVQKHSVNXYJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1NS(=O)(=O)C)NC(=O)C2=C(C(=NC=C2)F)F
• Molecular Formula: C15H15F2N3O3S
• Molecular Weight: 355.4 g/mol

Description

The compound “2,3-difluoro-N-[1-(2-methanesulfonamidophenyl)ethyl]pyridine-4-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring is substituted at the 4-position with a carboxamide group, and at the 2 and 3 positions with fluorine atoms. The carboxamide group is further substituted with an ethyl chain, which is attached to a phenyl ring substituted with a methanesulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound, as inferred from its name, would have several key features. The pyridine ring, being aromatic, would contribute to the compound’s stability. The fluorine atoms would be highly electronegative, pulling electron density towards themselves and potentially affecting the reactivity of the compound. The carboxamide group could participate in hydrogen bonding, influencing the compound’s solubility and intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its ability to form hydrogen bonds, and its stability would be influenced by the aromaticity of the pyridine ring.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise in a particular application, further studies could be conducted to optimize its properties and evaluate its performance.